5-Benzyl-2-bromo-1H-imidazole

• IUPAC Name: 5-benzyl-2-bromo-1H-imidazole
• InChI: InChI=1S/C10H9BrN2/c11-10-12-7-9(13-10)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,12,13)
• InChI Key: RDRKOSZTWHSEBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CN=C(N2)Br
• Molecular Formula: C10H9BrN2
• Molecular Weight: 237.10 g/mol
• CAS RN: 1823875-69-9

Description

5-Benzyl-2-bromo-1H-imidazole is a chemical compound that belongs to the class of organic compounds known as imidazoles. Imidazoles are compounds containing an imidazole ring, which is an aromatic five-member ring with two nitrogen atoms at positions 1 and 3, and three carbon atoms.

Synthesis Analysis

Imidazoles can be synthesized through various methods. One such method involves the reaction of 1,2-diketones and urotropine in the presence of ammonium acetate. Another approach involves a one-pot, four-component synthesis achieved by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Molecular Structure Analysis

The molecular structure of 5-Benzyl-2-bromo-1H-imidazole consists of a five-membered ring with two nitrogen atoms at positions 1 and 3, and three carbon atoms. The molecule also contains a benzyl group attached to the 5th position and a bromine atom attached to the 2nd position.

Chemical Reactions Analysis

Imidazoles are versatile molecules that can undergo a variety of chemical reactions. They can participate in multicomponent reactions, cycloaddition reactions, and can be functionalized at various positions. The specific reactions that 5-Benzyl-2-bromo-1H-imidazole can undergo would depend on the reaction conditions and the presence of other reactants.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Benzyl-2-bromo-1H-imidazole would depend on its specific structure. Imidazoles in general are known to be amphoteric in nature, showing both acidic and basic properties. They are usually white or colorless solids that are highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of 5-Benzyl-2-bromo-1H-imidazole would depend on its specific application. For instance, some imidazole derivatives are known to inhibit certain enzymes, which can make them useful in pharmaceutical applications.

Safety and Hazards

Imidazoles can pose certain safety hazards. For instance, they can be toxic if swallowed and can cause skin and eye irritation. They may also cause respiratory irritation. Therefore, it’s important to handle them with care, using appropriate personal protective equipment and ensuring adequate ventilation.

Future Directions

Imidazoles are key components to functional molecules that are used in a variety of everyday applications. Therefore, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. Future research could focus on developing greener and more efficient synthesis methods, as well as exploring new applications for imidazole derivatives.